2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H15F3N4O2/c1-12-25-26-19(29-12)17-9-13-5-2-3-8-16(13)27(17)11-18(28)24-15-7-4-6-14(10-15)20(21,22)23/h2-10H,11H2,1H3,(H,24,28)
• InChI Key: YVDXWPUAIVUWKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C20H15F3N4O2
• Molecular Weight: 400.4 g/mol

Description

2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C20H15F3N4O2 and its molecular weight is 400.361. The purity is usually 95%.
BenchChem offers high-quality 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization The synthesis and characterization of novel compounds incorporating the 1,3,4-oxadiazole moiety are a significant area of research. For instance, compounds have been synthesized by reacting various intermediates with specific reagents, leading to derivatives that have been characterized by NMR, IR, and mass spectroscopy. These compounds include a variety of derivatives designed for enhanced biological activity, synthesized through meticulous chemical reactions and characterized by advanced spectroscopic techniques to ascertain their structures (Li Ying-jun, 2012).

Antibacterial and Antimicrobial Applications Research has also been directed towards evaluating the antibacterial and antimicrobial properties of these compounds. For example, derivatives have been synthesized and found to exhibit significant antibacterial activity against a range of bacterial strains. This includes the synthesis of various acetamide derivatives from common intermediates, followed by assessment of their antibacterial efficacy, revealing notable activity and highlighting the potential of these compounds in antimicrobial applications (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

Anticancer Research The potential anticancer properties of 1,3,4-oxadiazole derivatives have been explored, with studies focused on designing, synthesizing, and evaluating these compounds as inhibitors of specific proteins associated with cancer progression. For instance, compounds have been investigated for their ability to inhibit the Collapsin Response Mediator Protein 1 (CRMP 1), relevant to small lung cancer treatment. This research underscores the utility of these derivatives in developing novel anticancer therapeutics (Ishan I. Panchal, R. Rajput, Ashish D. Patel, 2020).